2-(Tert-butylamino)acetonitrile
Overview
Description
2-(Tert-butylamino)acetonitrile, also known as TBAACN, is an organic compound with the chemical formula (CH3)3CNHCH2CN. It is a sterically hindered amine and is a useful chemical absorbent for the selective absorption of hydrogen sulfide in the presence of carbon dioxide .
Synthesis Analysis
Tert-Butylamine is produced commercially by direct amination of isobutylene using zeolite catalysts . The Ritter reaction of isobutene with hydrogen cyanide is not useful because it produces too much waste .Molecular Structure Analysis
The molecular formula of 2-(Tert-butylamino)acetonitrile is C6H12N2 . Its molecular weight is 112.1729 . The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Using the density functional theory technique, the chemical compound 2-(tert-Butylamino)-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanol was investigated for use as a corrosion inhibitor . Quantum chemical parameters including E HOMO, E LUMO, Energy gap (Δ E), dipole moment (µ), electron affinity (A), ionisation potential (I), absolute electronegativity (χ), global hardness (η), softness (S), and electrophilicity index (ω), are determined with B3LYP / 6 - 311++ G (d,p) level .Scientific Research Applications
- Acetonitrile serves as a valuable synthon due to its enrichment, low cost, and excellent solvent properties . In organic synthesis, it can be deprotonated to form nucleophiles, and its nitrogen with lone pair electrons can also act as a nucleophile. Cleavage of the H-CH₂CN bond generates • CN radicals, making acetonitrile useful for cyanomethylation reactions.
- Acetonitrile’s good conductivity and environmentally friendly features make it a powerful tool for electrochemical conversions . It allows the efficient generation of nitrogen-containing compounds or nitrile-containing compounds.
- Acetonitrile is widely used as a common solvent in organic synthesis . Its high relative permittivity (εᵣ = 36) aids in ion pair dissociation.
- Acetonitrile’s reactivity allows it to participate in diverse reactions, leading to the synthesis of nitrogen-containing molecules .
- Researchers use 2-(tert-butylamino)acetonitrile (CAS number 22687-16-7) as a reference standard for accurate results in pharmaceutical testing .
- Acetonitrile plays a role in the development of functional molecular materials . Researchers explore its use in constructing novel materials with specific properties.
Cyanomethylation Reactions
Electrochemical Conversions
Solvent in Organic Synthesis
Building Block for Nitrogen-Containing Compounds
Pharmaceutical Testing
Functional Molecular Materials
Mechanism of Action
Target of Action
It is structurally similar to tert-butylamine , which is used as an intermediate in the preparation of sulfenamides such as N-tert-butyl-2-benzothiazylsulfenamide and N-tert-butyl-2-benzothiazylsulfenimide . These compounds modify the rate of vulcanization of rubber .
Mode of Action
Based on its structural similarity to tert-butylamine, it may interact with its targets in a similar manner .
Result of Action
Based on its structural similarity to tert-butylamine, it may have similar effects .
Safety and Hazards
properties
IUPAC Name |
2-(tert-butylamino)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2/c1-6(2,3)8-5-4-7/h8H,5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOOCPROKRWKLJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601275181 |
Source
|
| Record name | 2-[(1,1-Dimethylethyl)amino]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601275181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Tert-butylamino)acetonitrile | |
CAS RN |
22687-16-7 |
Source
|
| Record name | 2-[(1,1-Dimethylethyl)amino]acetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22687-16-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(1,1-Dimethylethyl)amino]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601275181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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